Silane, (9,10-dimethyl-2,4,6,8-tetrathiatricyclo[3.3.1.1(3,7)]decane-1,3,5-triyl)tris[trimethyl-

• CAS No.: 57289-38-0
• Molecular Formula: C17H36S4Si3
• Molecular Weight: 453.0 g/mol
• IUPAC Name: [9,10-dimethyl-3,5-bis(trimethylsilyl)-2,4,6,8-tetrathiatricyclo[3.3.1.13,7]decan-1-yl]-trimethylsilane
• InChI: InChI=1S/C17H36S4Si3/c1-12-14-18-16(23(6,7)8)13(2)17(19-14,24(9,10)11)21-15(12,20-16)22(3,4)5/h12-14H,1-11H3
• InChI Key: NPTVNGKDXFSXHM-UHFFFAOYSA-N
• Canonical SMILES: CC1C2SC3(C(C(S2)(SC1(S3)[Si](C)(C)C)[Si](C)(C)C)C)[Si](C)(C)C

Description

Silane, (9,10-dimethyl-2,4,6,8-tetrathiatricyclo[3311(3,7)]decane-1,3,5-triyl)tris[trimethyl- is a complex organosilicon compound characterized by its unique structure, which includes multiple sulfur atoms and a tricyclic framework

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Silane, (9,10-dimethyl-2,4,6,8-tetrathiatricyclo[3.3.1.1(3,7)]decane-1,3,5-triyl)tris[trimethyl- typically involves the reaction of silane precursors with sulfur-containing reagents under controlled conditions. The reaction conditions often require specific temperatures and catalysts to ensure the formation of the desired product. Detailed synthetic routes and reaction conditions are documented in specialized chemical literature and databases .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. The process typically includes steps such as purification and characterization to ensure the quality of the final product .

Chemical Reactions Analysis

Types of Reactions

Silane, (9,10-dimethyl-2,4,6,8-tetrathiatricyclo[3.3.1.1(3,7)]decane-1,3,5-triyl)tris[trimethyl- undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can lead to the formation of thiols or other reduced sulfur species.

Substitution: The compound can participate in substitution reactions where one or more of its functional groups are replaced by other groups

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions, including temperature, solvent, and catalyst, are tailored to achieve the desired transformation .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce thiols .

Scientific Research Applications

Chemistry

In chemistry, this compound is used as a precursor for the synthesis of other organosilicon compounds. Its unique structure makes it a valuable building block for designing new materials with specific properties .

Biology and Medicine

Research in biology and medicine explores the potential of this compound in drug delivery systems and as a component in diagnostic tools. Its ability to interact with biological molecules makes it a candidate for various biomedical applications .

Industry

In industry, the compound is used in the development of advanced materials, including coatings, adhesives, and sealants. Its stability and reactivity make it suitable for various industrial processes .

Mechanism of Action

The mechanism by which Silane, (9,10-dimethyl-2,4,6,8-tetrathiatricyclo[3.3.1.1(3,7)]decane-1,3,5-triyl)tris[trimethyl- exerts its effects involves interactions with molecular targets such as enzymes and receptors. The compound’s structure allows it to bind to specific sites, influencing biochemical pathways and cellular processes .

Comparison with Similar Compounds

Similar Compounds

2,4,6,8-Tetrathiatricyclo[3.3.1.1(3,7)]decane, 1,3,5,7-tetramethyl-: This compound shares a similar tricyclic framework but differs in its functional groups

Tetramethyltetrathiaadamantane: Another related compound with a similar sulfur-containing structure

Uniqueness

Silane, (9,10-dimethyl-2,4,6,8-tetrathiatricyclo[3.3.1.1(3,7)]decane-1,3,5-triyl)tris[trimethyl- is unique due to its specific combination of silicon and sulfur atoms, which imparts distinct chemical and physical properties. This uniqueness makes it valuable for specialized applications in various fields .